Cas no 10299-69-1 (2,3-Dimethyl-1H-pyrrolo2,3-bpyridine)

• Product Name: 2,3-Dimethyl-1H-pyrrolo2,3-bpyridine
• CAS No: 10299-69-1
• MF: C₉H₁₀N₂
• MW: 146.189101696014
• MDL: MFCD00513469
• CID: 98778
• PubChem ID: 12532387
• Update Time: 2025-11-01

2,3-Dimethyl-1H-pyrrolo2,3-bpyridine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridine,2,3-dimethyl-
• 2,3-dimethyl-1H-pyrrolo[2,3-b]pyridine
• 1H-PYRROLO[2,3-B]PYRIDINE,2,3-DIMETHYL
• 2,3-Dimethyl-1,7-diazainden
• 2,3-Dimethyl-7-azaindole
• 2,3-dimethylpyrrolo[2,3-b]pyridine
• 2,3-Dimethyl-pyrrolo<4,3-b>pyridin
• 7-Aza-2,3-dimethyl-indol
• 2,3-diMethyl-7-aza-1H-indole
• 1H-PYRROLO[2,3-B]PYRIDINE, 2,3-DIMETHYL-
• MXNHEZZBSKBOHW-UHFFFAOYSA-N
• FCH841585
• 2,3 dimethylpyrrolo[2,3-b]pyridine
• 2,3-dimethylpyrrolo [2,3-b]pyridine
• TRA0068342
• SY029402
• AC1489
• A896647
• 2 pound not3-Dimethyl-7-azaindole
• CS-11753
• FT-0688223
• AMY31822
• MFCD00513469
• SCHEMBL855363
• AKOS006272249
• DTXSID10501553
• 10299-69-1
• 2,3-Dimethyl-1H-pyrrolo2,3-bpyridine

• MDL： MFCD00513469
• Inchi： 1S/C9H10N2/c1-6-7(2)11-9-8(6)4-3-5-10-9/h3-5H,1-2H3,(H,10,11)
• InChI Key： MXNHEZZBSKBOHW-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CN=2)C(C)=C1C

Computed Properties

• Exact Mass: 146.08400
• Monoisotopic Mass: 146.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7
• XLogP3: 2.1

Experimental Properties

• Density: 1.145
• Refractive Index: 1.644
• PSA: 28.68000
• LogP: 2.17970

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds

Additional information on 2,3-Dimethyl-1H-pyrrolo2,3-bpyridine

Comprehensive Overview of 2,3-Dimethyl-1H-pyrrolo[2,3-b]pyridine (CAS No. 10299-69-1)

2,3-Dimethyl-1H-pyrrolo[2,3-b]pyridine (CAS No. 10299-69-1) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the pyrrolopyridine family, which is known for its diverse biological activities. Researchers and industries are increasingly exploring its potential applications, particularly in drug discovery and material science, aligning with the growing demand for novel bioactive molecules.

The molecular structure of 2,3-Dimethyl-1H-pyrrolo[2,3-b]pyridine features a fused pyrrole and pyridine ring system, which contributes to its stability and reactivity. This structural motif is often found in compounds with kinase inhibitory or antimicrobial properties, making it a valuable scaffold for medicinal chemistry. Recent studies highlight its role in the synthesis of small-molecule inhibitors, addressing current trends in personalized medicine and targeted therapies.

In the context of green chemistry and sustainable synthesis, 2,3-Dimethyl-1H-pyrrolo[2,3-b]pyridine has been investigated for its compatibility with eco-friendly catalytic methods. This aligns with the global shift toward reducing hazardous waste in chemical production. Researchers are also exploring its derivatives for photovoltaic materials, tapping into the renewable energy sector's demand for efficient organic semiconductors.

From an analytical perspective, advanced techniques such as HPLC and NMR spectroscopy are commonly employed to characterize 2,3-Dimethyl-1H-pyrrolo[2,3-b]pyridine. Its purity and stability under various conditions are critical for industrial applications, particularly in high-throughput screening for drug candidates. The compound's logP and solubility profiles further enhance its suitability for formulation development.

Given the rising interest in AI-driven drug design, computational models frequently utilize 2,3-Dimethyl-1H-pyrrolo[2,3-b]pyridine as a reference structure for virtual screening. Its pharmacophore features are leveraged to predict interactions with biological targets, addressing common search queries about structure-activity relationships (SAR). This synergy between experimental and in silico approaches underscores its relevance in modern research.

In summary, 2,3-Dimethyl-1H-pyrrolo[2,3-b]pyridine (CAS No. 10299-69-1) represents a versatile building block in synthetic and applied chemistry. Its applications span pharmaceuticals, agrochemicals, and material science, reflecting broader industry trends toward multifunctional compounds. As research continues to uncover its potential, this compound remains a focal point for innovation in bioactive molecule design.